Cas no 930111-14-1 (2-Thiophenemethanamine,N-methyl-3-phenoxy-)

• Product Name: 2-Thiophenemethanamine,N-methyl-3-phenoxy-
• CAS No: 930111-14-1
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• MDL: MFCD11109331
• CID: 802134
• PubChem ID: 33589531
• Update Time: 2025-10-28

2-Thiophenemethanamine,N-methyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,N-methyl-3-phenoxy-
• N-methyl-(3-phenoxythien-2-yl)methylamine
• N-methyl-1-(3-phenoxythiophen-2-yl)methanamine
• 930111-14-1
• METHYL[(3-PHENOXYTHIOPHEN-2-YL)METHYL]AMINE
• DTXSID20652782
• FT-0716635
• AKOS032947859

• MDL： MFCD11109331
• Inchi： 1S/C12H13NOS/c1-13-9-12-11(7-8-15-12)14-10-5-3-2-4-6-10/h2-8,13H,9H2,1H3
• InChI Key： NMPYTDGXFACLAJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1CNC)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.07200
• Monoisotopic Mass: 219.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• PSA: 49.50000
• LogP: 3.65070

Additional information on 2-Thiophenemethanamine,N-methyl-3-phenoxy-

Compound CAS No. 930111-14-1: 2-Thiophenemethanamine, N-Methyl-3-Phenoxy

2-Thiophenemethanamine, N-Methyl-3-Phenoxy (CAS No. 930111-14-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a thiophene ring with a phenoxy group and an N-methylamino substituent. The combination of these functional groups imparts 2-Thiophenemethanamine, N-Methyl-3-Phenoxy with distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Thiophenemethanamine, N-Methyl-3-Phenoxy through various routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only enhance the yield but also improve the purity of the compound, which is critical for its application in sensitive areas such as drug discovery. The compound's ability to undergo multiple transformations has made it a focal point in the development of novel therapeutic agents targeting various diseases.

The structural versatility of 2-Thiophenemethanamine, N-Methyl-3-Phenoxy allows it to serve as a precursor for a wide range of bioactive molecules. For instance, researchers have utilized this compound to synthesize potential anticancer agents by incorporating it into heterocyclic frameworks. The thiophene ring provides aromatic stability and electronic modulation, while the phenoxy group introduces hydrophilic properties, enhancing the compound's bioavailability. These attributes make 2-Thiophenemethanamine, N-Methyl-3-Phenoxy an ideal candidate for drug design.

In addition to its role in pharmaceuticals, 2-Thiophenemethanamine, N-Methyl-3-Phenoxy has found applications in agrochemicals. Its ability to interact with plant receptors and modulate enzymatic activities has led to its exploration as a potential herbicide or fungicide. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against phytopathogenic fungi without causing significant toxicity to crops.

The electronic properties of 2-Thiophenemethanamine, N-Methyl-3-Phenoxy also make it suitable for use in organic electronics. Its conjugated system facilitates charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends enhances their electrical conductivity without compromising mechanical stability.

From an environmental standpoint, 2-Thiophenemethanamine, N-Methyl-3-Phenoxy has shown potential in catalytic processes aimed at reducing industrial emissions. Its ability to act as a ligand in metal-catalyzed reactions has been explored for the selective oxidation of alcohols and alkanes under mild conditions. This application aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

In conclusion, 2-Thiophenemethanamine, N-Methyl-3-Phenoxy (CAS No. 930111-14-1) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to sustainable chemistry. As advancements in synthetic methodologies and materials science progress, the potential of this compound is expected to expand further.